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Abstract

Tungsten tetrachloride (WCI4), identified by CAS number 13470-13-8, is a significant inorganic
compound with growing importance in materials science and synthetic chemistry. This technical
guide provides a comprehensive overview of its chemical and physical properties, detailed
experimental protocols for its synthesis and key applications, and critical safety information.
The content is structured to serve as a vital resource for researchers and professionals in
chemistry and materials science, with a focus on practical application and safety.

Chemical and Physical Properties

Tungsten tetrachloride is a diamagnetic, dark gray or black crystalline solid.[1][2] It is sensitive
to moisture and air, hydrolyzing to form tungsten oxides and hydrochloric acid.[3] The
compound is typically polymeric in the solid state, consisting of linear chains of tungsten atoms
with octahedral geometry.[1][2]

Table 1: Physical and Chemical Properties of Tungsten Tetrachloride
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Property Value Reference(s)

CAS Number 13470-13-8 [L][2][4]15]16]

Molecular Formula WCl4 [1][4][5]

Molecular Weight 325.65 g/mol [2][41[5]
Dark gray or black crystalline

Appearance _ [1][2][5]
powder/solid

Density 4.624 glcm3 [L1[21[4115]
Decomposes, with some

Melting Point sources indicating around [21[41[7]
300°C to 450°C

Boiling Point ~339 °C (estimate) [1114]
Soluble in hydrochloric acid

Solubility and carbon tetrachloride; [3114]

reacts with water

Synthesis of Tungsten Tetrachloride

The primary route for synthesizing tungsten tetrachloride is through the reduction of tungsten

hexachloride (WCI6). Various reducing agents can be employed for this conversion.

Experimental Protocol: Reduction of Tungsten
Hexachloride with Antimony

This method is reported to be an optimal approach for the synthesis of tungsten tetrachloride.

[2]

Reaction:

3WCls + 2 Sb - 3 WCla + 2 SbCl3[2]

Methodology:
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 In an inert atmosphere (e.g., a glovebox filled with argon or nitrogen), thoroughly mix
tungsten hexachloride (WCls) and antimony (Sb) powder in a molar ratio of 3:2.

o Transfer the mixture to a reaction vessel suitable for high-temperature reactions, such as a
sealed quartz tube.

» Heat the reaction vessel to a temperature range of 80-210°C under reduced pressure (< 13
kPa).

 After the initial reduction, the resulting mixture contains tungsten tetrachloride and antimony
trichloride (SbCls).

 To purify the tungsten tetrachloride, heat the product mixture to 120-290°C under a higher
vacuum (< 66 Pa) to distill off the more volatile antimony trichloride.

e The remaining tungsten tetrachloride can be further purified by sublimation at 140-350°C
under high vacuum (< 13 Pa).

» The final product, high-purity tungsten tetrachloride, should be collected and stored under an
inert atmosphere to prevent decomposition.

Synthesis of Tungsten Tetrachloride

Mix in Inert Atmosphere
(Molar Ratio 3:2)

Click to download full resolution via product page

Fig. 1: Synthesis and purification workflow for Tungsten Tetrachloride.

Applications and Experimental Protocols
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Tungsten tetrachloride is a versatile precursor and catalyst in various applications, from
materials science to organic synthesis.

Precursor for Tungsten Diselenide (WSez) Nanosheets

Tungsten tetrachloride is a key reactant in the synthesis of highly conductive tungsten
diselenide nanosheets.[1][8]

Experimental Protocol:

« In a nitrogen-filled glovebox, prepare a solution of 150 mg of tungsten tetrachloride (WCla) in
25 mL of dodecylamine.

o Transfer the solution to a three-neck flask equipped with a condenser and a thermocouple.
e Heat the solution to 150°C under a continuous nitrogen flow.

o Rapidly inject 185 L of ditert-butyl diselenide into the hot solution.

o Raise the temperature to 225°C and maintain it for 6 hours.

 After the reaction is complete, quench the reaction by rapidly cooling the flask to room
temperature.

e During the workup, add tetra-n-octylammonium bromide to prevent the agglomeration of the
nanosheets.

e The resulting WSe2 nanosheets can be isolated by centrifugation and washed with an
appropriate solvent.
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Synthesis of WSe2 Nanosheets

Solution Preparation (N2 atmosphere)
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Fig. 2: Experimental workflow for the synthesis of WSe2 nanosheets.
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Chemical Vapor Deposition (CVD) of Tungsten Films

Tungsten tetrachloride can be used as a precursor in the chemical vapor deposition of tungsten
films for applications in the semiconductor industry.[5] The process generally involves the
reduction of the tungsten halide at elevated temperatures.

Experimental Protocol (General Procedure):

Place the substrate in a cold-wall LPCVD reactor.

e Heat the substrate to the desired deposition temperature, typically ranging from 300 to
450°C.[9]

« Introduce tungsten tetrachloride vapor into the reactor. The WCla is typically sublimed by
heating the solid precursor in a separate container.

 Introduce a reducing gas, such as hydrogen (Hz), into the reactor.

e The tungsten tetrachloride reacts with the reducing gas at the heated substrate surface,
resulting in the deposition of a tungsten film.

e The reaction byproducts are removed from the reactor by the vacuum system.

o The thickness of the deposited film can be controlled by the deposition time, precursor flow
rate, and temperature.
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Chemical Vapor Deposition of Tungsten
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Fig. 3: Logical workflow for CVD of tungsten films using WCI4.

Catalyst in Organic Synthesis

Tungsten tetrachloride and related tungsten compounds act as catalysts in various organic
reactions, including olefin polymerization and allylic substitutions.[5] For instance, tungsten
hexachloride, in combination with tetraphenyltin, is used to catalyze the polymerization of
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diphenylacetylenes. While specific protocols for WCls are less detailed in the provided search
results, the general principles of tungsten-catalyzed reactions can be outlined.

Safety and Handling

Tungsten tetrachloride is a hazardous substance and must be handled with appropriate safety

precautions.

Table 2: GHS Hazard Information for Tungsten Tetrachloride

] ] Hazard

Hazard Class Pictogram Signal Word

Statement(s)
- ) H302: Harmful if

Acute Toxicity, Oral GHSO07 Warning

swallowed.[6]
) H314: Causes severe
Skin .
GHSO05 Danger skin burns and eye

Corrosion/Irritation
damage.[2][6]

Serious Eye H318: Causes serious
o GHSO05 Danger
Damage/Eye Irritation eye damage.[6]

Handling and Storage:

» Handle tungsten tetrachloride in a well-ventilated area, preferably in a fume hood or
glovebox, to avoid inhalation of dust or fumes.[3]

o Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,
safety goggles, and a lab coat.[4]

o Keep the container tightly closed and store in a dry, cool, and well-ventilated place.[5]
» Protect from moisture, as it reacts violently with water.[3]

 In case of contact with skin or eyes, rinse immediately with plenty of water and seek medical
attention.[4]
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Conclusion

Tungsten tetrachloride (CAS 13470-13-8) is a valuable reagent and precursor with significant
applications in the synthesis of advanced materials and as a catalyst. Its utility in producing
tungsten diselenide nanosheets and in the chemical vapor deposition of tungsten films
highlights its importance in materials science and electronics. While its catalytic applications in
organic synthesis are still being explored, the potential for novel transformations is evident.

Due to its hazardous nature, strict adherence to safety protocols is essential when handling this
compound. This guide provides a foundational understanding for researchers and professionals
to safely and effectively utilize tungsten tetrachloride in their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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